Cas no 1354918-42-5 (4-(3,4-dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine
• CAS No: 1354918-42-5
• MF: C₁₄H₉Cl₂N₃O
• MW: 306.146760702133
• MDL: MFCD21335743
• CID: 5208395
• Update Time: 2026-03-06

4-(3,4-dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine

• MDL： MFCD21335743
• Inchi： 1S/C14H9Cl2N3O/c15-9-4-3-8(6-10(9)16)11-7-12(19-14(17)18-11)13-2-1-5-20-13/h1-7H,(H2,17,18,19)
• InChI Key： XNVURKMWDWTXOE-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CO2)=CC(C2=CC=C(Cl)C(Cl)=C2)=N1

Additional information on 4-(3,4-dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine

Comprehensive Overview of 4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine (CAS No. 1354918-42-5)

4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine, with the CAS number 1354918-42-5, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a dichlorophenyl group and a furan ring, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor and its interactions with biological targets, making it a subject of ongoing scientific exploration.

The molecular structure of 4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine combines a pyrimidine core with a 3,4-dichlorophenyl substituent and a furan-2-yl moiety. This arrangement contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. The presence of the dichlorophenyl group enhances its lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the furan ring adds versatility, enabling further functionalization for tailored applications.

In recent years, the demand for heterocyclic compounds like 4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has surged due to their relevance in medicinal chemistry. This compound is frequently discussed in the context of small molecule therapeutics, particularly for targeting protein kinases involved in cell signaling pathways. Its potential as a lead compound for treating inflammatory diseases or metabolic disorders has sparked interest among biotech and pharmaceutical companies.

From a synthetic chemistry perspective, CAS 1354918-42-5 exemplifies the growing trend of multi-component reactions and catalyzed transformations in organic synthesis. Researchers often explore its preparation via Pd-catalyzed cross-coupling or microwave-assisted synthesis, reflecting the broader shift toward efficient and sustainable methodologies. The compound's structure-activity relationship (SAR) studies are also a hot topic, as they provide insights into optimizing its biological efficacy.

Beyond pharmaceuticals, 4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, aligning with the global push for advanced functional materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

As the scientific community continues to investigate CAS 1354918-42-5, questions about its toxicity profile, metabolic stability, and scalable synthesis remain central to discussions. Online searches often highlight queries like "pyrimidine derivatives in drug discovery" or "furan-containing bioactive molecules," reflecting public interest in its practical uses. Addressing these topics with rigorous research will further solidify the compound's role in modern science.

In summary, 4-(3,4-Dichlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine (1354918-42-5) represents a compelling case study in the convergence of medicinal chemistry, synthetic methodology, and material innovation. Its multifaceted applications and ongoing research ensure its relevance in both academic and industrial settings, making it a compound worth watching in the coming years.